7-(3,4-dichlorophenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-(3,4-dichlorophenyl)-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C14H7Cl2N5O/c15-10-2-1-8(5-11(10)16)20-4-3-12-9(13(20)22)6-17-14-18-7-19-21(12)14/h1-7H
• InChI Key: NJGWCOURLMYFDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=CC3=C(C2=O)C=NC4=NC=NN34)Cl)Cl
• Molecular Formula: C14H7Cl2N5O
• Molecular Weight: 332.1 g/mol

Description

The compound “7-(3,4-dichlorophenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one” is a complex organic molecule. It is related to the pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffold, which has been used as a pharmacophore for the adenosine receptors.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple ring structures. The pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffold is a key component of its structure.

Mechanism of Action

While the specific mechanism of action for this compound is not detailed in the available literature, related compounds have been found to target adenosine receptors. They have different affinity and selectivity profiles towards hA1, hA2A, and hA3 adenosine receptors.

Future Directions

The development of more potent conjugable and conjugated ligands targeting adenosine receptors could be a potential future direction. The use of the pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffold as a pharmacophore for the adenosine receptors suggests potential applications in the development of receptor probes, drug delivery systems, and diagnostic or theranostic systems.